Cas no 858118-49-7 (Methanone, (3-aminophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-)

Methanone, (3-aminophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl- structure
858118-49-7 structure
Product Name:Methanone, (3-aminophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-
CAS No:858118-49-7
MF:C14H11N3O
MW:237.256642580032
CID:663189
PubChem ID:57595726
Update Time:2025-04-19

Methanone, (3-aminophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (3-aminophenyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-
    • (3-aminophenyl)-(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
    • SCHEMBL856986
    • (3-Aminophenyl)(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
    • 858118-49-7
    • AKOS013746095
    • DTXSID80727268
    • (3-amino-phenyl)-(1H-pyrrolo[2,3-b]pyridin-3-yl)-methanone
    • IUDNXRKQECBOKJ-UHFFFAOYSA-N
    • Inchi: 1S/C14H11N3O/c15-10-4-1-3-9(7-10)13(18)12-8-17-14-11(12)5-2-6-16-14/h1-8H,15H2,(H,16,17)
    • InChI Key: IUDNXRKQECBOKJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1)N)C1=CNC2C1=CC=CN=2

Computed Properties

  • Exact Mass: 237.090211983g/mol
  • Monoisotopic Mass: 237.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 71.8Ų
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